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Compound of Interest

Compound Name: Butyl propionate

Cat. No.: B165908

For Researchers, Scientists, and Drug Development Professionals

In the landscape of solvent selection for pharmaceutical and industrial applications,
performance, safety, and environmental impact are paramount. This guide provides an
objective comparison of butyl propionate against other common ester solvents: butyl acetate,
isobutyl isobutyrate, and tert-butyl acetate. The following analysis, supported by experimental
data, aims to assist researchers and professionals in making informed decisions for their
specific formulation and process needs.

Executive Summary

Butyl propionate presents a balanced profile of solvency, evaporation rate, and viscosity,
making it a versatile solvent for a range of applications. While butyl acetate is a faster-
evaporating solvent and tert-butyl acetate offers a non-VOC (Volatile Organic Compound)
alternative in some regions, butyl propionate's properties can provide advantages in
formulations requiring controlled drying times and good flow characteristics. Isobutyl
isobutyrate offers a different solvency and evaporation profile that may be suitable for specific
polymer systems. The choice of solvent will ultimately depend on the specific requirements of
the application, including desired drying time, resin solubility, viscosity control, and toxicological
considerations.
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The following table summarizes the key performance indicators for butyl propionate and its

alternatives. All data is presented at standard conditions unless otherwise noted.

Butyl Isobutyl tert-Butyl
Property . Butyl Acetate

Propionate Isobutyrate Acetate
Molecular

C7H1402 CeH1202 CsH1602 CeH1202
Formula
Molecular Weight

130.18 116.16 144.21 116.16
(g/mol)
Boiling Point (°C)  145-149 126.1 145-152 98
Evaporation Rate

0.45 - 0.5[1] 1.0 0.4[2] 2.8[3]
(n-BuAc = 1.0)
Viscosity (cP at

0.8[4] ~0.74 No data <12 (@ 20 Q)[3]
20°C)
Kauri-Butanol ) ) ) _

Not available Not available Not available Not available
(Kb) Value
Flash Point (°C) 36[1] 22 40 4.4
Density (g/cm? at

0.876[5] 0.881 0.855 0.860 - 0.866
20°C)
Oral LD50 (rat,

>5000 >10760 >6400 >4500
mg/kg)

Potential for CNS
o o effects, liver,
) Irritation of eyes Irritation of eyes, May cause
Inhalation ) ) adrenal, and
o and respiratory nose, and throat.  respiratory )

Toxicity kidney changes

system.[6]

[71i8]

irritation.[9]

with prolonged

exposure.[10]

Detailed Performance Comparison

Solvency
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The Kauri-butanol (Kb) value is a standard measure of a solvent's ability to dissolve a resin,
with higher values indicating stronger solvency. While this test is primarily designed for
hydrocarbon solvents, the relative solvency of these esters can be inferred from their
performance in dissolving various resins.[11][12][13][14]

Butyl Propionate is an effective solvent for a variety of resins, including nitrocellulose,
acrylates, and alkyds. Its solvency is comparable to other medium-boiling esters.

Butyl Acetate is a widely used solvent with a well-established solvency profile for many
natural and synthetic resins.[15]

Isobutyl Isobutyrate demonstrates good solvent activity for polymers such as nitrocellulose,
polyesters, and acrylic copolymers.[2]

tert-Butyl Acetate is also a strong solvent for many resins and has the advantage of being
classified as a VOC-exempt solvent in the United States, which can be a significant factor in
formulation choices.[9]

Evaporation Rate

The rate of evaporation is a critical parameter in coating and ink applications, as it influences
drying time, film formation, and flow characteristics.

Butyl Propionate has a moderate evaporation rate, which allows for good flow and leveling
of coatings, preventing defects such as orange peel.[4][16] Its slower evaporation compared
to butyl acetate can be advantageous in applications where a longer open time is required.

Butyl Acetate is the industry standard for evaporation rate, with a value of 1.0. It provides a
relatively fast drying time.

Isobutyl Isobutyrate has an evaporation rate similar to butyl propionate, making it a suitable
alternative where a slower, more controlled drying process is desired.[2]

tert-Butyl Acetate is a fast-evaporating solvent, which can be beneficial for applications
requiring rapid drying.[3]

Viscosity
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The viscosity of a solvent can impact the overall viscosity of a formulation, affecting its
application properties.

» Butyl Propionate has a low viscosity, which helps in reducing the viscosity of resin
solutions, facilitating easier application.[4][17]

o Butyl Acetate also has a low viscosity, contributing to its widespread use in lacquers and
coatings.

« tert-Butyl Acetate exhibits low viscosity, making it suitable for various formulations.[18][19]

Toxicological Profile and Metabolic Pathways

The safety of a solvent is a primary consideration in its selection. The toxicity of these esters is
generally low to moderate. A key aspect of their toxicology is their metabolism upon entering
the body.

o Butyl Propionate: Inhalation can cause irritation to the eyes and respiratory system.[6]
Subchronic exposure in animal studies has shown effects on the olfactory epithelium.[20] It is
expected to be hydrolyzed to propionic acid and n-butanol.

e n-Butyl Acetate: The primary toxic effect is irritation of the eyes, nose, and throat.[7][8] It is
readily metabolized by hydrolysis to n-butanol and acetic acid.[7] The irritation potential may
be linked to the formation of acetic acid.[7]

 |sobutyl Isobutyrate: It is considered to have low acute toxicity.[21] Inhalation may cause
respiratory irritation.[9][22] It is rapidly hydrolyzed in the body to isobutanol and isobutyric
acid.[21]

o tert-Butyl Acetate: Prolonged or high exposure may lead to central nervous system effects,
as well as changes in the liver, adrenal glands, and kidneys.[10] A significant aspect of its
toxicology is its metabolism to tert-butanol, which has been identified as an animal
carcinogen.[23]

The metabolic pathways of these esters are crucial to understanding their toxicological profiles.
Below is a generalized diagram illustrating the hydrolysis of these esters into their
corresponding alcohols and carboxylic acids.
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Fig. 1: Metabolic Hydrolysis of Ester Solvents
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Experimental Protocols

The data presented in this guide is based on standardized experimental methods. Below are
summaries of the key protocols used to determine the performance characteristics of these
solvents.

Solvency: Kauri-Butanol Value (ASTM D1133)

This test method determines the relative solvent power of hydrocarbon solvents. A standard
solution of kauri resin in n-butanol is titrated with the solvent under investigation until a defined
turbidity is reached, which is observed as the point where printed text viewed through the
solution becomes blurred.[24][25][26][27] A higher volume of solvent required to reach this
"cloud point" indicates a higher Kauri-Butanol value and thus, greater solvency.[11][12][13][14]

Fig. 2: Kauri-Butanol Value Experimental Workflow

Evaporation Rate (ASTM D3539)

This method measures the time required for a specified volume of solvent to evaporate from a
filter paper under controlled conditions of temperature, humidity, and air flow.[5][28][29][30][31]
The evaporation rate is typically reported relative to n-butyl acetate, which is assigned a value
of 1.0.

Viscosity (ASTM D445)

This standard test method measures the kinematic viscosity of transparent and opaque liquids
by determining the time for a volume of the liquid to flow under gravity through a calibrated
glass capillary viscometer at a known and closely controlled temperature.[2][18][32][33][34] The
dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the density of
the liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165908#performance-comparison-of-butyl-
propionate-as-a-solvent-against-other-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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